2-(3,4-dimethoxybenzamido)-N-(prop-2-en-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Specification

• Molecular Formula: C21H24N2O4S
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 2-[(3,4-dimethoxybenzoyl)amino]-N-prop-2-enyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• Standard InChI: InChI=1S/C21H24N2O4S/c1-4-11-22-20(25)18-14-7-5-6-8-17(14)28-21(18)23-19(24)13-9-10-15(26-2)16(12-13)27-3/h4,9-10,12H,1,5-8,11H2,2-3H3,(H,22,25)(H,23,24)
• Standard InChI Key: WNKVNZGWLIOWSP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)NCC=C)OC

Introduction

2-(3,4-Dimethoxybenzamido)-N-(prop-2-en-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a synthetic organic compound with a complex molecular structure. This compound has gained attention for its potential applications in medicinal chemistry, particularly as a candidate for anticancer and other therapeutic uses. Its unique structure includes multiple functional groups and fused rings that contribute to its biological activity.

Structural Characteristics

The molecular structure of the compound is defined by:

• A benzothiophene core fused with a tetrahydro ring system.

• A dimethoxybenzamido substituent at position 2.

• A carboxamide group linked to a prop-2-enyl chain.

SMILES Notation: COC1=C(C=C(C=C1)C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)N)OC
InChI Key: FSPQCTGGIANIJZ-UHFFFAOYSA-N.

These features allow for diverse chemical reactivity and potential biological interactions.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions under carefully controlled conditions. Common steps include:

• Preparation of the benzothiophene core via cyclization reactions.

• Introduction of the dimethoxybenzamido group through amide bond formation.

• Functionalization with a carboxamide group attached to a prop-2-enyl chain.

Each stage requires precise temperature and pressure controls to optimize yield and purity.

Mechanism of Action

The biological activity of this compound is believed to involve:

• Binding to specific cellular targets, such as enzymes or receptors.

• Modulating pathways associated with cell proliferation and survival.

Preliminary studies suggest its potential as an anticancer agent due to its ability to interfere with cellular processes critical for tumor growth.

Applications

This compound has shown promise in:

• Medicinal Chemistry: As a scaffold for designing anticancer agents.

• Biological Research: Investigating interactions with cellular targets.

• Drug Development: Optimizing pharmacokinetic properties for clinical use.

Research Findings

Recent studies have highlighted the following:

• Biological Activity: Molecular docking studies suggest strong binding affinity to cancer-related enzymes.

• Synthetic Feasibility: Multi-step synthesis methods have been developed with satisfactory yields (~70%).

• Future Directions: Efforts are underway to enhance its bioavailability and therapeutic efficacy.